molecular formula C10H16O3 B8423312 2-Cyclohexyl-2-acetoxyacetaldehyde

2-Cyclohexyl-2-acetoxyacetaldehyde

Cat. No.: B8423312
M. Wt: 184.23 g/mol
InChI Key: CACKOYDJWUSNBL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Cyclohexyl-2-acetoxyacetaldehyde is a useful research compound. Its molecular formula is C10H16O3 and its molecular weight is 184.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H16O3

Molecular Weight

184.23 g/mol

IUPAC Name

(1-cyclohexyl-2-oxoethyl) acetate

InChI

InChI=1S/C10H16O3/c1-8(12)13-10(7-11)9-5-3-2-4-6-9/h7,9-10H,2-6H2,1H3

InChI Key

CACKOYDJWUSNBL-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC(C=O)C1CCCCC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

The 2-cyclohexyl-2-acetoxyacetaldehyde dithiane (6.0 g.) in acetonitrile (300 ml.) was added to a stirred suspension of mercuric chloride (19.2 g.) and cadmium carbonate (11.6 g.) in acetonitrile (200 ml.) and water (4 ml.). The mixture was then stirred at 50° to 60°C. under nitrogen for 36 hours. The acetonitrile was removed in vacuo and the residue was washed several times with benzene and once with chloroform. Evaporation of the solvent and distillation of the residue gave 2-cyclohexyl-2-acetoxyacetaldehyde as a colourless oil, b.p. 120°C. (air bath)/0.5 mm., 3.9 g. (95%).
Name
2-cyclohexyl-2-acetoxyacetaldehyde dithiane
Quantity
6 g
Type
reactant
Reaction Step One
[Compound]
Name
mercuric chloride
Quantity
19.2 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One
Quantity
11.6 g
Type
catalyst
Reaction Step One

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